N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide

• Molecular Formula: C24H26Cl2N2O2S
• Molecular Weight: 477.4 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C24H26Cl2N2O2S/c1-4-7-21-23(16-9-12-18(13-10-16)30-6-3)27-24(31-21)28(22(29)8-5-2)17-11-14-19(25)20(26)15-17/h9-15H,4-8H2,1-3H3
• InChI Key: INCWYROOMDUVOQ-UHFFFAOYSA-N
• SMILES: CCCC1=C(N=C(S1)N(C2=CC(=C(C=C2)Cl)Cl)C(=O)CCC)C3=CC=C(C=C3)OCC

Description

N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide, also known as DPTB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of thiazole-based compounds, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide is not fully understood, but it is believed to act by modulating the activity of certain neurotransmitters in the brain. It has been shown to increase the levels of dopamine and serotonin, which are neurotransmitters that play a key role in regulating mood and behavior.
Biochemical and physiological effects:
N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in promoting the growth and survival of neurons. N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide has also been shown to reduce oxidative stress and inflammation in the brain, which are believed to contribute to the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a wide range of conditions. However, N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide has some limitations, including its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide. One area of interest is the development of more potent and selective analogs of N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide that could be used for the treatment of neurological disorders. Another area of interest is the study of the long-term effects of N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide on the brain and behavior, as well as its potential for use in combination with other drugs for the treatment of complex psychiatric disorders.
In conclusion, N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide is a promising compound for use in scientific research, particularly in the field of neuroscience. Its neuroprotective properties and potential applications in the treatment of neurological disorders make it a promising candidate for future research.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide involves the reaction of 4-(4-ethoxyphenyl)-5-propyl-2-aminothiazole with 3,4-dichlorobutyryl chloride in the presence of a base such as triethylamine. The reaction results in the formation of N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide as a white solid, which can be purified by recrystallization.

Scientific Research Applications

N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to possess neuroprotective properties, which make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-(3,4-dichlorophenyl)-N-[4-(4-ethoxyphenyl)-5-propyl-1,3-thiazol-2-yl]butanamide has also been studied for its potential applications in the treatment of depression and anxiety disorders.